Cas no 2680735-37-7 (benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate)

• Product Name: benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate
• CAS No: 2680735-37-7
• MF: C₁₄H₁₇N₃O₃
• MW: 275.303083181381
• CID: 6093997
• PubChem ID: 165912545
• Update Time: 2025-08-05

benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate
• 2680735-37-7
• EN300-7190202

• Inchi： 1S/C14H17N3O3/c1-17-8-12(7-15-17)13(9-18)16-14(19)20-10-11-5-3-2-4-6-11/h2-8,13,18H,9-10H2,1H3,(H,16,19)
• InChI Key： YXYRDBUFHDLCER-UHFFFAOYSA-N
• SMILES： OCC(C1C=NN(C)C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 275.12699141g/mol
• Monoisotopic Mass: 275.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 76.4Ų

Additional information on benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate

Introduction to Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate (CAS No. 2680735-37-7)

Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate, a compound with the chemical formula C₁₄H₁₉N₃O³, is a pharmaceutical intermediate that has garnered significant attention in the field of medicinal chemistry. This compound, identified by its CAS number 2680735-37-7, represents a novel structural motif that has been explored for its potential biological activities. The presence of a benzyl group, a hydroxyl-substituted ethyl chain, and a 1-methyl-1H-pyrazole moiety contributes to its unique chemical properties and biological relevance.

The 1-methyl-1H-pyrazole ring is a well-known pharmacophore that has been extensively studied for its role in various biological processes. Its incorporation into the molecular framework of Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate suggests potential interactions with biological targets, making it a promising candidate for further investigation. The hydroxyl group on the ethyl chain introduces polarity and hydrogen bonding capabilities, which can influence the compound's solubility and binding affinity.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as transition-state analogs, making them effective in inhibiting various enzymatic pathways. The benzyl N-carbamate moiety in this compound is particularly noteworthy, as it has been shown to exhibit inhibitory effects on several enzymes relevant to metabolic and inflammatory pathways.

Recent studies have highlighted the potential of Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate as a lead compound for drug discovery. Researchers have been exploring its activity against various targets, including kinases and proteases, which are implicated in numerous diseases such as cancer and inflammation. The structural features of this compound make it an attractive scaffold for further modifications aimed at enhancing its potency and selectivity.

The synthesis of Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the hydroxyl group and the pyrazole ring necessitates precise control over reaction conditions to avoid unwanted side products. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The biological evaluation of Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate has revealed several promising activities. In vitro studies have demonstrated its ability to inhibit the activity of specific enzymes, suggesting potential therapeutic applications. For instance, it has shown inhibitory effects on certain kinases that are overexpressed in cancer cells, making it a candidate for further development as an anticancer agent. Additionally, its interaction with other biological targets has been explored, indicating possible uses in treating inflammatory diseases and metabolic disorders.

The pharmacokinetic properties of this compound are also of interest. Its solubility and metabolic stability are critical factors that determine its efficacy and safety in vivo. Preliminary studies have indicated that Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate exhibits favorable pharmacokinetic profiles, which could enhance its bioavailability and reduce potential toxicity. Further research is needed to fully characterize these properties and optimize dosing regimens.

The development of novel pharmaceuticals often involves the use of intermediates like Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-yl)ethyl]carbamate as building blocks for more complex molecules. Its unique structural features make it a versatile scaffold that can be modified to target different biological pathways. By incorporating additional functional groups or altering the core structure, researchers can fine-tune the properties of this compound to achieve desired therapeutic effects.

In conclusion, Benzyl N-[2-hydroxy-1-(1-methyl-1H-pyrazol-4-ylyl)ethyl]carbamate (CAS No. 2680735-37-7) is a promising pharmaceutical intermediate with significant potential in drug discovery. Its structural features, including the benzyl group, hydroxyl-substituted ethyl chain, and pyrazole ring, contribute to its unique chemical and biological properties. Ongoing research continues to explore its applications in treating various diseases, highlighting its importance as a lead compound for future therapeutic developments.